Cas no 313223-89-1 (2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide)

• Product Name: 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide
• CAS No: 313223-89-1
• MF: C₁₁H₈ClN₃O₄
• MW: 281.651921272278
• CID: 1446715
• Update Time: 2026-04-28

2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-(5-methyl-3-isoxazolyl)-5-nitro-
• 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide

Computed Properties

• Exact Mass: 281.02044

Experimental Properties

• PSA: 98.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide

Compound CAS No 313223-89-1: 2-Chloro-N-(5-Methyl-1,2-Oxazol-3-Yl)-5-Nitrobenzamide

The compound with CAS number 313223-89-1, known as 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide core substituted with a chlorine atom at the 2-position and a nitro group at the 5-position. The nitrogen atom of the amide group is further substituted with a 5-methyl-1,2-oxazole moiety, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of the oxazole ring, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, contributes to the compound's stability and bioavailability. Additionally, the nitro group at the 5-position of the benzene ring introduces electron-withdrawing effects, which can enhance the compound's reactivity in various chemical reactions or its pharmacokinetic properties when used in medicinal chemistry.

The synthesis of 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide involves a series of carefully controlled reactions, including nucleophilic substitution, amide formation, and nitration processes. These steps ensure the precise placement of substituents on the benzene ring and the successful incorporation of the oxazole moiety. The compound's structure has been validated through advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its purity and identity.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been explored as a potential lead compound for anti-inflammatory and anticancer drug development. The combination of chlorine and nitro groups on the benzene ring creates a versatile platform for further functionalization, allowing researchers to investigate its interactions with various biological targets such as enzymes or receptors.

Moreover, recent research has focused on the electrochemical properties of this compound, particularly its ability to act as an electron-deficient aromatic system in organic electronics. This property makes it a candidate for use in materials science applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). The oxazole ring's contribution to these properties is particularly significant due to its conjugation capabilities and stability under oxidative conditions.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity profiles under different conditions. Initial findings suggest that while it exhibits moderate stability in aqueous environments, further research is needed to fully understand its long-term ecological effects.

In conclusion, CAS No 313223-89-1, or 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-5-nitrobenzamide, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure provides a foundation for exploring new chemical reactions and developing innovative materials or therapeutic agents. As research continues to uncover its full potential, this compound stands as an example of how structural complexity can lead to groundbreaking advancements in science and technology.